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Abstract
NP213, also known as Novexatin®, is a novel, synthetic, cyclic host defense peptide (HDP)

mimetic currently in clinical development primarily for the topical treatment of onychomycosis.

[1][2][3][4] Designed based on the structure and function of natural HDPs, NP213 exhibits

potent, rapid, and fungicidal activity against a broad spectrum of dermatophytes.[1] Its primary

mechanism of action involves the disruption of fungal cell membranes, leading to cell death.[1]

As an HDP mimetic, NP213 holds potential for immunomodulatory activities, a characteristic

feature of many endogenous HDPs, though this aspect of its functionality remains an area for

further investigation. This guide provides a comprehensive overview of the technical data

available for NP213, including its antimicrobial properties, clinical efficacy, safety profile, and

detailed experimental protocols for its evaluation.

Core Compound Characteristics
NP213 is a synthetic, water-soluble, cyclic antimicrobial peptide.[1][3] Its design is based on

host defense peptides, which are key components of the innate immune system.[1][2][3][4]

Antimicrobial Mechanism of Action
The primary antifungal mechanism of NP213 is the rapid disruption of the fungal cell

membrane. This leads to the loss of intracellular contents and subsequent cell death.[1] This
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direct lytic mechanism is a hallmark of many cationic antimicrobial peptides and is thought to

reduce the likelihood of resistance development compared to traditional antifungal agents that

target specific metabolic pathways.
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Antifungal Mechanism of NP213
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Hypothesized Immunomodulatory Pathways for HDP Mimetics
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Workflow for Propidium Iodide Staining

Start:
T. rubrum spore suspension

Incubate with NP213
(e.g., 500 or 1,000 mg/L for 18h at 30°C)

Add Propidium Iodide (PI)

Incubate for 15 minutes

Examine by Fluorescence Microscopy

Count Total and PI-Stained Cells

End:
Determine percentage of cells
with compromised membranes

 

In Vitro Nail Infection Model Workflow

Start:
Excised human nails

Infect nails with
T. rubrum

Incubate to establish infection

Daily application of NP213
(or comparator/vehicle) for 28 days

Extract viable fungi from nails

Culture extracts on PDA agar

Quantify fungal colonies (CFU)

End:
Determine antifungal efficacy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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